![molecular formula C8H12O3 B130156 Methyl 2-oxocyclohexanecarboxylate CAS No. 41302-34-5](/img/structure/B130156.png)
Methyl 2-oxocyclohexanecarboxylate
Overview
Description
Methyl 2-oxocyclohexanecarboxylate (MOC) is an organic compound that is widely used in a variety of scientific research applications. It is an important intermediate in the manufacturing of many chemicals, such as pharmaceuticals, dyes, and pesticides. MOC is also used in the synthesis of other compounds, such as polymers and perfumes. This compound has a variety of biochemical and physiological effects, and its mechanism of action is still being studied.
Scientific Research Applications
1. Intermediate in Organic Syntheses
Methyl 2-oxocyclohexanecarboxylate serves as a versatile intermediate in organic syntheses. Its chlorination with sulfuryl chloride under mild conditions yields 1-chloro-2-oxoester, a compound of significant interest in synthetic chemistry (Ito, Saitǒ, Hatakeda, & Asano, 1980).
2. Kinetic Studies in Halogenation
This compound is used in studies to understand the kinetics of halogenation reactions. It helps in evaluating the rates of bromination and iodination, providing insights into the mechanism of ionization or enolisation of substrates (Cox & Hutchinson, 1974).
3. Ligand in Catalyzed Coupling Reactions
This compound has been utilized as a ligand in copper-catalyzed coupling reactions. Its role in facilitating various N/O/S nucleophilic reagents with aryl halides under mild conditions is noteworthy for the synthesis of diverse products (Lv & Bao, 2007).
4. Role in Electrocatalytic Reduction
This compound is significant in the electrocatalytic reduction processes. Studies involving its catalytic reduction by nickel(I) salen highlight its role in producing ring-expanded products and other compounds (Mubarak, Barker, & Peters, 2007).
5. Photochemical Studies
This compound is essential in photochemical studies. It's used to understand the photocyclization processes in compounds like methyl 2-allyl-3-oxo-2,3-dihydrothiophene-2-carboxylate (Anklam, Lau, & Margaretha, 1985).
6. Synthesis of Enaminones
This chemical serves as a key component in the synthesis and study of enaminones, which have notable applications in medicinal chemistry (Scott et al., 1993).
7. Oxidation Studies
It is used in the oxidation studies of ethyl trans- and cis-3-bromo-1-methyl-2-oxocyclohexanecarboxylates. These studies provide insights into the mechanisms and products of oxidation reactions (Sato, Inoue, Hirayama, & Ohashi, 1977).
8. Synthesis of Chiral Building Blocks
This compound is instrumental in synthesizing chiral cyclohexanone building blocks. Biocatalytic approaches have been successfully demonstrated, showcasing its role in green chemistry (Hadi et al., 2018).
9. Catalytic Carbonylation
This compound plays a role in the study of catalytic carbonylation reactions. Its use in understanding the effects of various variables on the rate of carbonylation offers valuable insights into reaction mechanisms (Yoshida, Sugita, Kudo, & Takezaki, 1976).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 2-oxocyclohexanecarboxylate is an organic compound with the molecular formula C8H12O3 It has been used in the synthesis of substituted tetrahydrobenzofuran derivatives .
Mode of Action
It is known to participate in reactions with propargylic esters in the presence of a palladium catalyst to form substituted tetrahydrobenzofuran derivatives .
Biochemical Pathways
Its role in the synthesis of substituted tetrahydrobenzofuran derivatives suggests it may influence pathways involving these compounds .
Pharmacokinetics
Its physical properties such as boiling point (50 °c at 02 mmHg), density (110 g/mL at 20 °C), and refractive index (n20/D 1483) have been documented .
Result of Action
Its role in the synthesis of substituted tetrahydrobenzofuran derivatives suggests it may contribute to the properties and activities of these compounds .
Action Environment
Its physical properties such as boiling point and density suggest that temperature and pressure may affect its state and reactivity .
properties
IUPAC Name |
methyl 2-oxocyclohexane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c1-11-8(10)6-4-2-3-5-7(6)9/h6H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEENWEAPRWGXSG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCCC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20884687 | |
Record name | Cyclohexanecarboxylic acid, 2-oxo-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20884687 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41302-34-5 | |
Record name | Cyclohexanecarboxylic acid, 2-oxo-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41302-34-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclohexanecarboxylic acid, 2-oxo-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041302345 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclohexanecarboxylic acid, 2-oxo-, methyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Cyclohexanecarboxylic acid, 2-oxo-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20884687 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-oxocyclohexanecarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.262 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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